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This technical guide provides an in-depth overview of 2-pyridylzinc bromide, a critical
organozinc reagent in modern organic synthesis. Tailored for researchers, scientists, and
professionals in drug development, this document covers its chemical properties, safe
handling, synthesis, and applications, with a focus on its role in palladium-catalyzed cross-
coupling reactions.

Core Properties and Specifications

2-Pyridylzinc bromide is an organometallic compound valued for its utility in forming carbon-
carbon bonds, particularly in the synthesis of complex molecules containing a pyridine moiety.
It is most commonly available and used as a 0.5M solution in tetrahydrofuran (THF).

CAS Number: 218777-23-2[1][2]
Molecular Formula: CsH4BrNZn[1][2]

The key physical and chemical properties are summarized in the table below.
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Property Value Notes
Molecular Weight 223.38 g/mol [1]
Brown to dark green to black Typically supplied as a solution
Appearance o _
liquid in THF
] 0.5 M in Tetrahydrofuran (THF)  Common commercial
Concentration )
[1] formulation
Density (of solution) ~0.974 g/mL at 25 °C[3] For the 0.5M THF solution
] -17.2 °C (-1.0 °F) (closed cup) Relates to the THF solvent;
Flash Point )
[3] highly flammable
Under an inert atmosphere
Storage Temperature 2-8°C[4]

(e.g., Argon)

Safety, Handling, and Storage

2-Pyridylzinc bromide and its solutions are highly reactive and require stringent safety
protocols. All manipulations must be conducted under an inert atmosphere (e.g., argon or
nitrogen) using anhydrous solvents and oven-dried glassware.

Key Hazards:

» Pyrophoric and Water-Reactive: Reacts violently with water and may ignite upon exposure to
air.[3] It is classified under Storage Class 4.3: Hazardous materials which set free flammable
gases upon contact with water.

o Flammability: The THF solvent is highly flammable. Keep away from heat, sparks, open
flames, and hot surfaces.[5]

o Corrosivity: Causes severe skin burns and eye damage.[3][6]

e Health Hazards: Harmful if swallowed and may cause respiratory irritation.[5] It is also
suspected of causing cancer.[5]
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o Peroxide Formation: The THF solvent may form explosive peroxides upon prolonged
storage, especially after the container has been opened.[3][5] Containers should be dated
upon opening and tested for peroxides.

Personal Protective Equipment (PPE):

Flame-retardant lab coat

Chemical safety goggles and a face shield

Chemically resistant gloves (e.g., butyl rubber)

Work should be performed in a chemical fume hood.
Storage and Disposal:

o Store in a refrigerator (2-8°C) designated for flammable materials, under an inert
atmosphere.[4]

¢ Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.

Experimental Protocols
Synthesis of 2-Pyridylzinc Bromide via Activated Zinc

The direct synthesis of 2-pyridylzinc bromide is efficiently achieved through the oxidative
addition of highly activated zinc, known as Rieke® Zinc, to 2-bromopyridine.[7] This method is
preferred for its mild conditions and compatibility with various functional groups.

Materials and Equipment:
e Rieke® Zinc (highly activated zinc powder)
e 2-Bromopyridine

e Anhydrous Tetrahydrofuran (THF)
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o Three-necked round-bottom flask, reflux condenser, magnetic stir bar, and inert gas (Argon
or Nitrogen) line

e Schlenk line or glovebox for inert atmosphere operations
Detailed Methodology:

o Preparation: Assemble and flame-dry a three-necked round-bottom flask equipped with a
reflux condenser, a magnetic stir bar, a rubber septum, and an argon inlet. Allow the
apparatus to cool to room temperature under a positive pressure of argon.

o Charging the Flask: Under a positive flow of argon, transfer the required amount of Rieke®
Zinc (typically 1.1-1.5 equivalents relative to the aryl halide) into the flask.

» Addition of Reactant: In a separate, dry flask, dissolve 2-bromopyridine (1.0 equivalent) in
anhydrous THF. Transfer this solution to the flask containing the zinc via cannula.

e Reaction: Stir the resulting mixture. The oxidative addition is typically complete within one
hour at refluxing temperature.[7] Reaction progress can be monitored by gas
chromatography (GC) analysis of quenched aliquots.

o Use of the Reagent: The resulting solution of 2-pyridylzinc bromide in THF is typically used
directly in subsequent reactions without isolation.

Application in Negishi Cross-Coupling

2-Pyridylzinc bromide is a premier nucleophile for Negishi cross-coupling reactions, enabling
the synthesis of 2-arylpyridines.[1][4] A general protocol for the palladium-catalyzed coupling
with an aryl halide is provided below.

Materials and Equipment:
o Solution of 2-pyridylzinc bromide (prepared as above or a commercial 0.5M solution in THF)
e Aryl halide (e.g., 4-iodobenzonitrile, 2-chloroisonicotinonitrile)

o Palladium catalyst (e.g., Pd(PPhs)4, Pd2(dba)s with a ligand like XPhos)
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e Anhydrous THF
o Standard glassware for inert atmosphere reactions
Detailed Methodology:

o Catalyst Preparation: In a dry Schlenk flask under argon, add the aryl halide (1.0 equivalent)
and the palladium catalyst (e.g., 1-2 mol% Pd(PPhs)a).

e Solvent Addition: Add anhydrous THF to dissolve the reactants.

» Addition of Organozinc Reagent: Slowly add the solution of 2-pyridylzinc bromide (typically
1.2-1.5 equivalents) to the reaction mixture at room temperature.

e Reaction: Stir the mixture at room temperature. The reaction is often complete within a few
hours to overnight.[8] Monitor the reaction by TLC or GC-MS until the starting material is
consumed.

o Work-up:
o Cool the reaction mixture to room temperature.

o Quench the reaction by the slow addition of a saturated agueous solution of ammonium
chloride (NHa4Cl).

o Transfer the mixture to a separatory funnel and extract with an organic solvent (e.qg., ethyl
acetate or dichloromethane).

o Combine the organic layers, dry over anhydrous magnesium sulfate (MgSOa), filter, and
concentrate under reduced pressure.

 Purification: Purify the crude product by flash column chromatography on silica gel to yield
the desired 2-arylpyridine.

Logical Workflow Diagram

The following diagram illustrates the typical experimental workflow for a Negishi cross-coupling
reaction utilizing 2-pyridylzinc bromide.
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Workflow for a typical Negishi cross-coupling reaction.

This guide serves as a foundational resource for the safe and effective use of 2-pyridylzinc
bromide. Researchers are encouraged to consult the cited literature for further details and
specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. benchchem.com [benchchem.com]

3. Synthesis of Solid 2-Pyridylzinc Reagents and their Application in Negishi Reactions -
PMC [pmc.ncbi.nlm.nih.gov]

4. Synthesis of Solid 2-Pyridylzinc Reagents and Their Application in Negishi Reactions
[organic-chemistry.org]

5. fishersci.com [fishersci.com]

6. sigmaaldrich.com [sigmaaldrich.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b8495420?utm_src=pdf-body-img
https://www.benchchem.com/product/b8495420?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/244236258_Negishi_coupling_of_2-pyridylzinc_bromide-paradigm_shift_in_cross-coupling_chemistry
https://www.benchchem.com/pdf/Preparation_of_Organozinc_Reagents_Using_Activated_Rieke_Zinc_Application_Notes_and_Protocols.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3869385/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3869385/
https://www.organic-chemistry.org/abstracts/lit4/244.shtm
https://www.organic-chemistry.org/abstracts/lit4/244.shtm
https://www.fishersci.com/store/msds?partNumber=AC433630500&productDescription=2-PYRIDYLZINC+BROMIDE%2C+0+50ML&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/230022?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8495420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 7.2024.sci-hub.st [2024.sci-hub.st]
e 8. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Pyridylzinc
Bromide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8495420#2-pyridylzinc-bromide-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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